2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-propylacetamide

• IUPAC Name: 2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-propylacetamide
• InChI: InChI=1S/C17H20N6O2/c1-4-5-18-14(24)9-22-10-19-16-15(17(22)25)20-21-23(16)13-7-11(2)6-12(3)8-13/h6-8,10H,4-5,9H2,1-3H3,(H,18,24)
• InChI Key: JDVVSFSJBKGOLK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C=NC2=C(C1=O)N=NN2C3=CC(=CC(=C3)C)C
• Molecular Formula: C17H20N6O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 872591-21-4

Description

The compound “2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-propylacetamide” is a chemical compound with a complex structure. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Heterocyclic Compounds Synthesis and Applications

A diverse range of heterocyclic compounds, including pyrimidines, pyrazoles, and triazolopyrimidines, has been synthesized and evaluated for various biological activities. These compounds exhibit a wide range of applications, from antimicrobial to anticancer activities, showcasing the importance of heterocyclic chemistry in drug discovery and development.

• Antimicrobial Activity : Several synthesized heterocyclic compounds have been evaluated for their antimicrobial potential. Compounds such as pyrimidine linked pyrazoles and novel pyrazole derivatives have shown significant antimicrobial activities, including antibacterial and antifungal effects, indicating their potential as therapeutic agents against infectious diseases (Deohate & Palaspagar, 2020); (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Anticancer Activity : Compounds like pyrazolo[3,4-d]pyrimidines have been explored for their anticancer properties. Research indicates that certain derivatives possess significant anticancer activities, which could be beneficial in the development of new cancer therapies (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

• Anti-Inflammatory and Analgesic Activities : The synthesis and evaluation of new heterocyclic compounds incorporating different moieties have also indicated potential anti-inflammatory and analgesic activities. These findings suggest the versatility of heterocyclic compounds in addressing various physiological conditions and diseases (Bondock, Rabie, Etman, & Fadda, 2008).

• Enzyme Inhibition : Certain synthesized heterocyclic derivatives have been shown to inhibit specific enzymes, such as 5-lipoxygenase, which is involved in inflammatory processes. This enzyme inhibition activity highlights the potential of these compounds in the treatment of conditions associated with inflammation (Rahmouni, Souiei, Belkacem, Romdhane, & Bouajila, 2016).